Cas no 2229082-80-6 (methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate
• CAS No: 2229082-80-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6194621
• PubChem ID: 165657149
• Update Time: 2025-10-16

methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate
• 2229082-80-6
• EN300-1790137

• Inchi： 1S/C8H11NO3/c1-12-8(11)7(10)4-6-2-3-9-5-6/h2-3,5,7,9-10H,4H2,1H3
• InChI Key： NLWVGYCTYGREJO-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1C=CNC=1

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate

Introduction to Methyl 2-Hydroxy-3-(1H-pyrrol-3-yl)propanoate (CAS No. 2229082-80-6)

Methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate, identified by its CAS number 2229082-80-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activities, making it a valuable subject for further investigation and development.

The molecular structure of methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate consists of a propanoate ester moiety linked to a hydroxyl group and a pyrrole ring. The presence of the pyrrole ring suggests possible interactions with biological targets, which has garnered attention from researchers exploring novel therapeutic agents. The hydroxyl group further enhances the compound's reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. Methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory responses. Preliminary studies have shown that this compound may exhibit anti-inflammatory properties by interacting with key signaling pathways.

The synthesis of methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate involves multi-step organic reactions, including esterification and cyclization processes. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and purity.

One of the most exciting aspects of methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate is its potential as a lead compound for drug discovery. Researchers are exploring its efficacy in preclinical models to assess its therapeutic potential. The pyrrole moiety, in particular, has been identified as a key structural feature that contributes to biological activity. This has led to the design of derivatives with enhanced properties, aiming to improve pharmacokinetic profiles and target specificity.

The pharmacological evaluation of methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate has revealed promising results in several disease models. In vitro studies have demonstrated its ability to inhibit the activity of enzymes such as COX-2, which is implicated in pain and inflammation. Additionally, animal studies have shown that this compound can reduce inflammation and tissue damage in models of acute and chronic diseases.

The chemical properties of methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate make it an attractive candidate for further development. Its solubility, stability, and metabolic profile are being carefully evaluated to ensure that it can be safely administered in clinical settings. Furthermore, its compatibility with various drug delivery systems is being explored to enhance bioavailability and therapeutic efficacy.

In conclusion, methyl 2-hydroxy-3-(1H-pyrrol-3-yl)propanoate (CAS No. 2229082-80-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable compound for further research and development. As our understanding of its mechanisms of action continues to grow, we can anticipate new opportunities for therapeutic intervention across a range of diseases.